Cas no 2229113-60-2 (3-{4-chloro-2-(trifluoromethyl)phenylmethyl}pyrrolidine)

• Product Name: 3-{4-chloro-2-(trifluoromethyl)phenylmethyl}pyrrolidine
• CAS No: 2229113-60-2
• MF: C₁₂H₁₃ClF₃N
• MW: 263.686532735825
• CID: 5973439
• PubChem ID: 165708121
• Update Time: 2025-10-13

3-{4-chloro-2-(trifluoromethyl)phenylmethyl}pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-{4-chloro-2-(trifluoromethyl)phenylmethyl}pyrrolidine
• 2229113-60-2
• 3-{[4-chloro-2-(trifluoromethyl)phenyl]methyl}pyrrolidine
• EN300-1941963

• Inchi： 1S/C12H13ClF3N/c13-10-2-1-9(5-8-3-4-17-7-8)11(6-10)12(14,15)16/h1-2,6,8,17H,3-5,7H2
• InChI Key： MVJMQJUQTYBDDH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(F)(F)F)C=1)CC1CNCC1

Computed Properties

• Exact Mass: 263.0688616g/mol
• Monoisotopic Mass: 263.0688616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 12Ų

Additional information on 3-{4-chloro-2-(trifluoromethyl)phenylmethyl}pyrrolidine

Professional Introduction to Compound with CAS No. 2229113-60-2 and Product Name: 3-{4-chloro-2-(trifluoromethyl)phenylmethyl}pyrrolidine

Compound with the CAS number 2229113-60-2 and the product name 3-{4-chloro-2-(trifluoromethyl)phenylmethyl}pyrrolidine represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and molecular biology. The presence of a chloro group at the para position of the phenyl ring and a trifluoromethyl substituent on the same ring introduces specific electronic and steric effects that make this molecule particularly interesting for synthetic chemists and biologists alike.

The pyrrolidine moiety in the molecular structure serves as a crucial pharmacophore, contributing to the compound's solubility, bioavailability, and interaction with biological targets. This heterocyclic ring is widely recognized for its role in numerous pharmacologically active agents, including antiviral, antibacterial, and anticancer drugs. The combination of these structural elements not only enhances the compound's pharmacological profile but also opens up new avenues for medicinal chemistry innovation.

Recent studies have highlighted the importance of 4-chloro-2-(trifluoromethyl)phenyl derivatives in the development of novel therapeutic agents. The electron-withdrawing nature of the trifluoromethyl group and the electron-donating effect of the chloro group create a balance that can modulate receptor binding affinity and selectivity. This balance is particularly critical in drug design, where subtle changes in molecular structure can lead to significant differences in biological activity.

In the context of modern pharmaceutical research, compounds like 3-{4-chloro-2-(trifluoromethyl)phenylmethyl}pyrrolidine are being explored for their potential in treating a variety of diseases. For instance, studies have suggested that such molecules may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. The ability to fine-tune these interactions through structural modifications offers a promising approach to developing more effective and targeted therapies.

The synthesis of this compound involves sophisticated organic chemistry techniques, including cross-coupling reactions, nucleophilic substitutions, and ring formations. Advanced synthetic methodologies have enabled researchers to produce high-purity samples of 3-{4-chloro-2-(trifluoromethyl)phenylmethyl}pyrrolidine, which is essential for both laboratory research and potential clinical trials. The precision required in these synthetic processes underscores the compound's complexity and its significance in pharmaceutical applications.

One of the most exciting aspects of this compound is its versatility in drug discovery. The structural features present in 3-{4-chloro-2-(trifluoromethyl)phenylmethyl}pyrrolidine allow it to serve as a building block for more complex molecules. By incorporating this scaffold into larger structures, researchers can explore new chemical space and identify novel drug candidates with improved pharmacokinetic properties. This approach aligns with current trends in medicinal chemistry, where modular design principles are being employed to accelerate the discovery process.

The role of computational chemistry in studying compounds like 3-{4-chloro-2-(trifluoromethyl)phenylmethyl}pyrrolidine cannot be overstated. Molecular modeling techniques have provided valuable insights into how this molecule interacts with biological targets at the atomic level. These simulations have helped researchers predict binding affinities, optimize molecular geometry, and identify potential side effects before conducting expensive wet-lab experiments. Such advancements have significantly reduced the time and resources required for drug development.

Furthermore, recent breakthroughs in high-throughput screening (HTS) have enabled researchers to rapidly test thousands of compounds for their biological activity against various disease targets. Compounds like 3-{4-chloro-2-(trifluoromethyl)phenylmethyl}pyrrolidine are prime candidates for HTS campaigns due to their well-defined structures and known pharmacological properties. This high-throughput approach has been instrumental in identifying lead compounds that can be further optimized into viable drugs.

The future prospects for 3-{4-chloro-2-(trifluoromethyl)phenylmethyl}pyrrolidine are bright, with ongoing research focusing on its potential applications in various therapeutic areas. As our understanding of disease mechanisms continues to evolve, so too will our ability to design molecules that target these processes with high precision. The combination of innovative synthetic strategies, computational modeling, and HTS technologies ensures that compounds like this will remain at the forefront of pharmaceutical research for years to come.